Cas no 1049554-07-5 (1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine)

• Product Name: 1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine
• CAS No: 1049554-07-5
• MF: C₂₁H₂₆N₂O₂S
• MW: 370.508344173431
• CID: 6321823
• PubChem ID: 42390615
• Update Time: 2025-10-29

1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine
• (4-(2-methoxyphenyl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
• F5310-0087
• 1049554-07-5
• [4-(2-methoxyphenyl)piperazin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone
• VU0641457-1
• AKOS024506161

• Inchi： 1S/C21H26N2O2S/c1-25-18-8-3-2-7-17(18)22-12-14-23(15-13-22)20(24)21(10-4-5-11-21)19-9-6-16-26-19/h2-3,6-9,16H,4-5,10-15H2,1H3
• InChI Key： MWUBCNYAGPFXDQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(N2CCN(C3C=CC=CC=3OC)CC2)=O)CCCC1

Computed Properties

• Exact Mass: 370.17149925g/mol
• Monoisotopic Mass: 370.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61Ų

Additional information on 1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine

Comprehensive Overview of 1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine (CAS No. 1049554-07-5)

The compound 1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine (CAS No. 1049554-07-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique combination of a piperazine core, thiophene ring, and methoxyphenyl moiety makes it a versatile candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in the fields of neurology and oncology.

One of the key features of 1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine is its cyclopentanecarbonyl group, which contributes to its stability and binding affinity. This structural element is often associated with enhanced pharmacokinetic properties, making the compound a promising subject for further investigation. Recent studies have highlighted its potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating conditions like depression, anxiety, and chronic pain.

In the context of current trends, the rise of AI-driven drug discovery has brought compounds like CAS No. 1049554-07-5 into the spotlight. Machine learning algorithms are now being used to predict its bioactivity and optimize its synthetic pathways, addressing common search queries such as "how to synthesize 1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine" or "applications of thiophene derivatives in medicine." These advancements align with the growing demand for green chemistry and sustainable synthesis methods, which are frequently discussed in academic and industrial circles.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperazine moiety is a well-known pharmacophore in CNS-active drugs, and its presence in this molecule has led to speculation about its efficacy in treating neurodegenerative diseases. Searches for "piperazine-based CNS drugs" or "thiophene derivatives in neurology" reflect the public's curiosity about innovative treatments for conditions like Alzheimer's and Parkinson's disease.

From a synthetic chemistry perspective, the thiophen-2-yl group in 1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine offers unique electronic properties that can be leveraged in organic electronics and photovoltaic materials. This aligns with the increasing focus on renewable energy and sustainable technologies, a topic frequently searched in relation to "thiophene-based materials for solar cells." Researchers are also exploring its use in catalysis and polymer chemistry, further expanding its applicability.

Quality control and analytical characterization of CAS No. 1049554-07-5 are critical for its commercialization. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to ensure purity and consistency. These methods are often searched alongside queries like "how to analyze piperazine derivatives" or "HPLC methods for heterocyclic compounds," highlighting the need for reliable analytical protocols.

In summary, 1-(2-methoxyphenyl)-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazine (CAS No. 1049554-07-5) represents a multifaceted compound with broad potential in pharmaceuticals, materials science, and beyond. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like AI-assisted drug design, CNS therapeutics, and sustainable materials. As scientific advancements continue, this compound is likely to remain a focal point for innovation and discovery.